Cas no 531515-12-5 (1,3-Dioxolo[4,5-c]pyridine-6-propanal, hexahydro-β-hydroxy-2,2-dimethyl-7-(phenylmethoxy)-5-(phenylmethyl)-, (βS,3aS,6R,7R,7aR)-)

• Product Name: 1,3-Dioxolo[4,5-c]pyridine-6-propanal, hexahydro-β-hydroxy-2,2-dimethyl-7-(phenylmethoxy)-5-(phenylmethyl)-, (βS,3aS,6R,7R,7aR)-
• CAS No: 531515-12-5
• MF: C₂₅H₃₁NO₅
• MW: 425.517347574234
• CID: 6642831
• Update Time: 2024-02-02

1,3-Dioxolo[4,5-c]pyridine-6-propanal, hexahydro-β-hydroxy-2,2-dimethyl-7-(phenylmethoxy)-5-(phenylmethyl)-, (βS,3aS,6R,7R,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-c]pyridine-6-propanal, hexahydro-β-hydroxy-2,2-dimethyl-7-(phenylmethoxy)-5-(phenylmethyl)-, (βS,3aS,6R,7R,7aR)-

• Inchi： 1S/C25H31NO5/c1-25(2)30-21-16-26(15-18-9-5-3-6-10-18)22(20(28)13-14-27)24(23(21)31-25)29-17-19-11-7-4-8-12-19/h3-12,14,20-24,28H,13,15-17H2,1-2H3/t20-,21-,22+,23+,24+/m0/s1
• InChI Key： UDUPQIOJEJWSMQ-QJUOVVKFSA-N
• SMILES： C1N(CC2=CC=CC=C2)[C@H]([C@@H](O)CC=O)[C@@H](OCC2=CC=CC=C2)[C@]2([H])OC(C)(C)O[C@@]12[H]

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 551.5±50.0 °C(Predicted)
• pka: 13.85±0.20(Predicted)